2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(4-methyl-2-nitrophenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C16H14ClN3O3S/c1-10-2-7-13(14(8-10)20(22)23)18-16(24)19-15(21)9-11-3-5-12(17)6-4-11/h2-8H,9H2,1H3,(H2,18,19,21,24)
• InChI Key: WORSGVQXFPUZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC(=O)CC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol

Description

2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide, also known as CMNAA, is a chemical compound that belongs to the class of acetamide derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. In

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of oxidative stress and inflammation. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the upregulation of antioxidant enzymes and the reduction of oxidative stress. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has been found to have a range of biochemical and physiological effects. It can enhance the release of dopamine and acetylcholine, two neurotransmitters that play important roles in cognitive function and motor control. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide also has antioxidant properties and can reduce oxidative stress in neuronal cells. In addition, 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide in lab experiments is its neuroprotective properties. It can prevent neuronal cell death caused by oxidative stress and inflammation, making it a useful tool for studying neurodegenerative diseases. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide also enhances the release of dopamine and acetylcholine, making it a useful tool for studying cognitive function and motor control. However, one of the limitations of using 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide in lab experiments is its low solubility in water, which can make it difficult to administer to experimental animals.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide. One area of interest is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has been shown to have neuroprotective properties and can prevent neuronal cell death caused by oxidative stress and inflammation, making it a promising candidate for the development of new therapies. Another area of interest is its potential applications in the field of drug discovery. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has been found to enhance the release of dopamine and acetylcholine, making it a useful tool for identifying new drugs that target these neurotransmitters. Finally, future research could focus on improving the solubility of 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide in water, which would make it easier to administer in lab experiments.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide involves the reaction of 4-chloroaniline with 4-methyl-2-nitrobenzoic acid in the presence of thionyl chloride. The resulting product is then reacted with acetyl chloride and carbon disulfide to obtain 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide. The yield of this synthesis method is approximately 50% and the purity of the final product can be increased through recrystallization.

Scientific Research Applications

2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective properties and can prevent neuronal cell death caused by oxidative stress and inflammation. 2-(4-chlorophenyl)-N-{[(4-methyl-2-nitrophenyl)amino]carbonothioyl}acetamide has also been found to enhance the release of dopamine and acetylcholine, two neurotransmitters that play important roles in cognitive function and motor control.